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Compound of Interest

Compound Name: Galanin (1-19), human

Cat. No.: B15507656

For researchers, scientists, and drug development professionals, the proper handling and
reconstitution of lyophilized peptides such as Galanin (1-19) is a critical first step to ensure
experimental success. This document provides detailed application notes and protocols for the
solubilization and storage of human Galanin (1-19), a significant fragment of the full-length
galanin peptide known to act as an agonist at galanin receptors.

The N-terminal region of galanin, including the Galanin (1-19) fragment, is a primary focus of
research due to its crucial role in receptor interaction. This 19-amino acid peptide is
instrumental in understanding the function of the three known galanin receptor subtypes:
GalR1, GalR2, and GalR3. Proper reconstitution is paramount for maintaining the peptide's
biological activity and obtaining reliable and reproducible results in downstream applications.

Solubility and Reconstitution Solvents

The choice of solvent is dependent on the intended application, whether for in vitro cellular
assays or in vivo studies. Lyophilized Galanin (1-19) is typically supplied as a trifluoroacetate
(TFA) salt, which generally enhances the solubility of the peptide in aqueous solutions[1].

For initial stock solutions, Dimethyl Sulfoxide (DMSO) is a highly recommended solvent due to
the peptide's high solubility in it. For agueous-based assays, it is crucial to first dissolve the
peptide in a minimal amount of DMSO before further dilution into the agqueous buffer of choice.
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Direct reconstitution into aqueous buffers may be challenging due to the hydrophobic nature of
some amino acid residues in the peptide sequence.

General Reconstitution Protocol:

» Before opening, centrifuge the vial at low speed to ensure all the lyophilized powder is at the
bottom.

» Allow the vial to equilibrate to room temperature.
o Add the recommended solvent to the desired concentration (see tables below).

o Gently vortex or sonicate the vial to ensure the peptide is fully dissolved. Avoid vigorous
shaking.

» Visually inspect the solution to ensure it is clear and free of particulates.

Quantitative Solubility Data
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Solvent Maximum Concentration

Notes

For In Vitro Use

DMSO =50 mg/mL (25.46 mM)

Ultrasonic treatment may be
required. Use freshly opened,
anhydrous DMSO as it is
hygroscopic.[2]

For In Vivo Use

10% DMSO, 40% PEG300,

] > 2.5 mg/mL (1.27 mM)
5% Tween-80, 45% Saline

A clear solution is obtained.[2]

10% DMSO, 90% (20% SBE-

_ , = 2.5 mg/mL (1.27 mM)
B-CD in Saline)

A clear solution is obtained.[2]

10% DMSO, 90% Corn OiIl = 2.5 mg/mL (1.27 mM)

A clear solution is obtained.[2]

Aqueous Buffers

Water, PBS Data not available

While TFA salts enhance
aqueous solubility, specific
guantitative data is not readily
available. It is recommended to
first dissolve in a minimal
amount of DMSO and then
dilute with the aqueous buffer.
Test solubility with a small

amount of peptide first.

Storage and Stability

Proper storage of both lyophilized and reconstituted Galanin (1-19) is essential to maintain its

integrity and biological activity.
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Form

Storage
Temperature

Stability

Notes

Lyophilized Powder

-20°C to -80°C

Up to 2 years

Store in a desiccated

environment.

Reconstituted in

Aliquot to avoid

-80°C 6 months repeated freeze-thaw
DMSO
cycles.[2]
Aliquot to avoid
-20°C 1 month repeated freeze-thaw

cycles.[2]

Reconstituted for In

Vivo Use

Prepare Freshly

Use on the same day

It is recommended to
prepare the working
solution for in vivo

experiments freshly.[2]

Experimental Protocols
Reconstitution Workflow

The following diagram illustrates the general workflow for reconstituting lyophilized Galanin (1-

19).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Galanin (1-19) (human) peptide [novoprolabs.com]
e 2. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [Reconstitution of Lyophilized Galanin (1-19): Application
Notes and Protocols for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15507656#recommended-solvent-for-reconstituting-
lyophilized-galanin-1-19]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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